
1-Chlorotridecane: Technical Handling & Risk
Architecture

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Chlorotridecane

CAS No.: 822-13-9

Cat. No.: B1582154

Get Quote

Executive Summary & Chemical Profile
1-Chlorotridecane (CAS: 822-13-9) is a primary alkyl halide utilized extensively as an

alkylating agent in the synthesis of cationic surfactants, quaternary ammonium compounds,

and pharmaceutical intermediates. Unlike its short-chain analogs (e.g., chlorobutane), 1-
chlorotridecane presents a unique safety profile characterized by low volatility but high

lipophilicity.

This guide moves beyond standard SDS reporting to provide a mechanistic understanding of

the molecule’s behavior in a research environment, ensuring not just compliance, but

operational mastery.

Physicochemical Dynamics
The safety profile of 1-chlorotridecane is dictated by its carbon chain length (

). The significant van der Waals forces between molecules result in a high boiling point and low
vapor pressure, shifting the primary exposure risk from inhalation (common in lower alkyl
halides) to dermal absorption and environmental persistence.
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Property Value Operational Implication

CAS Number 822-13-9
Unique identifier for inventory

tracking.

Formula
Molecular Weight: 218.81

g/mol .

Physical State Liquid (Colorless)
Viscosity is higher than water;

residues cling to glass.

Boiling Point ~270–280°C (760 mmHg)

Low Inhalation Risk: Unlikely to

generate significant vapors at

RT.

Flash Point >110°C (Closed Cup)

Class IIIB Combustible: Hard

to ignite but burns intensely

once lit.

Density 0.86–0.87 g/mL
Floats on water; complicates

aqueous spill cleanup.

LogP (Est.) ~7.0–7.5

Bioaccumulation: Highly

lipophilic; partitions strongly

into fatty tissues.

Hazard Architecture & Toxicological Mechanisms
The Lipophilic Trap (Dermal Hazard)
While 1-chlorotridecane is less volatile than chloroform or dichloromethane, it poses a silent

threat through dermal retention. Its high lipophilicity allows it to penetrate the stratum corneum,

but its low volatility means it does not evaporate off the skin.

Mechanism: The alkyl chain intercalates into the lipid bilayer of cell membranes. Once

absorbed, the electrophilic carbon (attached to Cl) can alkylate cellular proteins, leading to

contact dermatitis and sensitization.

Acute Effects: Erythema (redness), edema (swelling), and defatting of the skin.
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Chronic Effects: Potential for allergic contact dermatitis upon repeated exposure.

Environmental Fate (Aquatic Toxicity)
The compound is classified as Very Toxic to Aquatic Life with Long Lasting Effects (H410).

Causality: Due to its insolubility in water and high LogP, it adsorbs to organic matter in

sediment and bioaccumulates in aquatic organisms. It does not hydrolyze rapidly in neutral

waters, leading to persistence.

Hazard Visualization: Exposure Pathway
The following diagram illustrates the progression from exposure to physiological impact,

highlighting the critical control points.
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Figure 1: Pathophysiology of 1-Chlorotridecane dermal exposure. Note the critical role of

"Retention" due to low evaporation rates.

Operational Protocols: Synthesis & Handling
Validated Workflow: Nucleophilic Substitution (SN2)
A common application is the synthesis of surfactants via SN2 reaction with a tertiary amine.

This protocol ensures high yield while mitigating exposure risks.

Pre-Operational Checks (Self-Validating System)
Purity Verification: Run a GC-MS blank. Impurities (e.g., shorter chain halides) can alter flash

points and toxicity.

Glove Permeation: Use Nitrile (minimum 0.11mm) for splash protection. For immersion or

prolonged handling, use Viton or Silver Shield laminates. Standard latex is permeable to

alkyl halides.
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Step-by-Step Protocol
Setup: Equip a 3-neck round bottom flask with a reflux condenser, nitrogen inlet, and

temperature probe.

Why: Nitrogen prevents oxidation of the product at high temps; reflux condenser contains

the solvent vapors.

Charging: Add 1-chlorotridecane and the nucleophile (e.g., dimethylamine) in a polar

aprotic solvent (e.g., acetonitrile).

Why: Polar aprotic solvents stabilize the transition state of the SN2 mechanism.

Reaction: Heat to reflux (typically 80°C). Monitor via TLC or GC.

Safety Note: Do not exceed 120°C to prevent thermal decomposition (

generation).

Quenching: Cool to room temperature. Neutralize any excess amine with dilute acid if

necessary.

Workup: Extract with an organic solvent (e.g., ethyl acetate) and wash with brine.

Waste: Aqueous layers must be treated as Halogenated Organic Waste.

Workflow Diagram
This diagram outlines the safe handling lifecycle from storage to disposal.
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Figure 2: Operational lifecycle for 1-Chlorotridecane synthesis. Green indicates safe state,

Red indicates hazard control point.

Emergency Response & Environmental Stewardship
Spill Management (The "Oil" Factor)
Because 1-chlorotridecane is oily and water-insoluble, standard water washdowns will spread

the contamination.

Containment: Use sand or vermiculite dams. Do not use sawdust (combustible).

Absorption: Apply polypropylene pads (oil-only absorbents).
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Decontamination: Scrub the surface with a surfactant-rich detergent (e.g., Alconox) to

emulsify the lipid residue. Water alone is ineffective.

Firefighting
Classification: Class B fire.

Extinguishing Media: Dry chemical,

, or resistant foam.[1][2]

Warning: Water spray may be ineffective and can spread the burning liquid (density < 1.0).

Thermal decomposition produces Hydrogen Chloride (HCl) gas, necessitating SCBA for

firefighters.

First Aid (Specific to Alkyl Halides)
Skin: Wash with soap and water for 15 minutes.[2] Crucial: Do not use solvents

(ethanol/acetone) to clean skin; they increase permeability and drive the toxin deeper.

Eyes: Rinse for 15 minutes.[1][2][3] Consult an ophthalmologist immediately (lipophilic

compounds can damage corneal epithelium).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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